![molecular formula C6H7ClF2N2 B2838770 2-(Difluoromethyl)pyridin-4-amine hydrochloride CAS No. 1890194-45-2](/img/structure/B2838770.png)
2-(Difluoromethyl)pyridin-4-amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(Difluoromethyl)pyridin-4-amine hydrochloride is a chemical compound with the CAS Number: 1890194-45-2 . It has a molecular weight of 180.58 and its IUPAC name is this compound . This compound is typically stored in an inert atmosphere at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H6F2N2.ClH/c7-6(8)5-3-4(9)1-2-10-5;/h1-3,6H,(H2,9,10);1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
This compound is a solid compound . It has a high GI absorption and is BBB permeant . Its water solubility is calculated to be 0.856 mg/ml .Scientific Research Applications
Environmental Remediation
One significant application of amine-functionalized compounds, similar to 2-(difluoromethyl)pyridin-4-amine hydrochloride, is in environmental remediation, specifically for the removal of persistent pollutants like Perfluoroalkyl and Polyfluoroalkyl Substances (PFAS) from water supplies. A critical review by Ateia et al. (2019) highlights that amine-containing sorbents offer alternative solutions for PFAS control in municipal water and wastewater treatments. These sorbents utilize electrostatic interactions, hydrophobic interactions, and specific sorbent morphology for effective PFAS removal. The design of next-generation sorbents considers these factors for improved efficiency (Ateia et al., 2019).
Adsorption Mechanisms
Further, the adsorption behavior of Perfluorinated Compounds (PFCs) on various adsorbents has been extensively reviewed, indicating that amine groups in adsorbents have high adsorption capacity for PFCs. The formation of micelles/hemi-micelles plays a crucial role in achieving high adsorption capacity, with hydrophobic interaction primarily responsible for PFC adsorption. This insight into adsorption mechanisms and effective adsorbent design is critical for environmental applications (Du et al., 2014).
Safety and Hazards
This compound is associated with the GHS07 pictogram and has the signal word "Warning" . The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . The precautionary statements are P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Mechanism of Action
Target of Action
The primary targets of 2-(Difluoromethyl)pyridin-4-amine hydrochloride are the phosphoinositide 3-kinase (PI3K) and the mechanistic target of rapamycin (mTOR) kinase . These kinases play crucial roles in cellular processes such as growth, proliferation, differentiation, motility, survival and intracellular trafficking, which makes them important targets in cancer therapies .
Mode of Action
This inhibition disrupts the signaling pathways regulated by these kinases, leading to altered cellular processes .
Biochemical Pathways
The compound affects the PI3K/AKT/mTOR pathway, a critical cell signaling pathway involved in cell cycle progression, growth, and survival . By inhibiting PI3K and mTOR, the compound can disrupt this pathway, potentially leading to the inhibition of cancer cell growth and proliferation .
Result of Action
The molecular and cellular effects of this compound’s action are largely tied to its inhibition of the PI3K/AKT/mTOR pathway . This can lead to a decrease in cancer cell growth and proliferation . .
Properties
IUPAC Name |
2-(difluoromethyl)pyridin-4-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6F2N2.ClH/c7-6(8)5-3-4(9)1-2-10-5;/h1-3,6H,(H2,9,10);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSXVRODJMDEVGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1N)C(F)F.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClF2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.58 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.